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Compound of Interest

Compound Name: Heptadecan-9-YL acrylate

Cat. No.: B15378875

For Researchers, Scientists, and Drug Development Professionals

Heptadecan-9-yl acrylate (CAS No. 2982740-96-3) is a specialized chemical compound with
potential applications in various research and development sectors, particularly in materials
science and drug delivery. This technical guide provides an overview of its known properties,
commercial availability, and potential avenues for its application based on currently available
information.

Physicochemical Properties

Heptadecan-9-yl acrylate is an ester of acrylic acid and heptadecan-9-ol. Its long alkyl chain
suggests properties that could be beneficial in the formulation of lipid-based delivery systems
or in the synthesis of polymers with specific hydrophobic characteristics. While detailed
experimental data is limited in publicly accessible literature, the basic molecular properties
have been identified.

Property Value Source

CAS Number 2982740-96-3 Generic Supplier Information
Molecular Formula C20H3802 Generic Supplier Information
Molecular Weight 310.52 g/mol Generic Supplier Information
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Further quantitative data, such as density, boiling point, and solubility, are not readily available
from commercial suppliers and would require experimental determination.

Commercial Availability for Research

Heptadecan-9-yl acrylate is not a widely stocked research chemical. Its availability is primarily
through chemical synthesis providers who can produce it on a custom basis. Researchers
seeking to procure this compound should contact suppliers specializing in custom synthesis or
those with extensive catalogs of rare and novel chemicals.

Potential Commercial Suppliers:

e AstaTech, Inc.: This supplier has been listed as a source for Heptadecan-9-yl acrylate,
though it may not be a stock item and could require a custom synthesis request.

e abcr GmbH: This European supplier has also listed the compound in its catalog, suggesting
potential availability for researchers.

e BLD Pharm: BLD Pharm includes Heptadecan-9-yl acrylate in its product listings, indicating
a likelihood of availability through their services.

It is recommended to directly inquire with these suppliers regarding current availability, lead
times for custom synthesis, and the availability of a certificate of analysis with detailed purity
information.

Potential Research Applications and Experimental
Considerations

The molecular structure of heptadecan-9-yl acrylate, featuring a long lipid tail and a reactive
acrylate group, suggests its utility as a monomer in polymerization reactions or as a component
in lipid nanoparticle (LNP) formulations for drug delivery.

Hypothetical Experimental Workflow: Incorporation into a Polymer Matrix

Given the lack of specific published protocols for Heptadecan-9-yl acrylate, a logical
experimental approach would be to adapt standard polymerization techniques. The following
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workflow illustrates a hypothetical process for incorporating this monomer into a polymer
backbone, for instance, to create a hydrophobic biomaterial.
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Caption: Hypothetical workflow for the synthesis and characterization of a polymer
incorporating Heptadecan-9-yl acrylate.

Signaling Pathways and In-depth Protocols

Currently, there is a lack of published research detailing the use of Heptadecan-9-yl acrylate
in biological systems. As such, there are no established signaling pathways or detailed in-
vivo/in-vitro experimental protocols available in the scientific literature. Researchers interested
in the biological effects of materials derived from this compound would need to develop and
validate their own experimental designs.

Conclusion

Heptadecan-9-yl acrylate is a specialty chemical with potential for research in materials
science and drug delivery, though it is not a commonly available reagent. Its procurement will
likely require custom synthesis. The lack of published data necessitates that researchers will
need to undertake foundational characterization and methods development. The information
provided here serves as a starting point for scientists and developers interested in exploring
the applications of this unique molecule.

 To cite this document: BenchChem. [Heptadecan-9-yl Acrylate: A Technical Overview for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15378875#commercial-suppliers-of-heptadecan-9-yl-
acrylate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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